Ethyl 3-(3-Pyridyl)propanoate
Cat. No. B3042500
Key on ui cas rn:
64107-54-6
M. Wt: 179.22 g/mol
InChI Key: GXWQBFURCBCQJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642250B2
Procedure details
The procedure of Synthetic Example 4 was repeated using nicotinaldehyde and ethyl diethylphosphonoacetate to obtain ethyl 3-(pyridin-3-yl)propionate.
Identifiers
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REACTION_CXSMILES
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[CH:1](=O)[C:2]1[CH:7]=[CH:6][CH:5]=[N:4][CH:3]=1.C(OP([CH2:17][C:18]([O:20][CH2:21][CH3:22])=[O:19])(OCC)=O)C>>[N:4]1[CH:5]=[CH:6][CH:7]=[C:2]([CH2:1][CH2:17][C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CN=CC=C1)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OP(=O)(OCC)CC(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=CC(=CC=C1)CCC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
